![molecular formula C13H10ClNO5S B8043928 (2-Hydroxy-5-nitrophenyl)methyl 4-chlorobenzenesulfinate](/img/structure/B8043928.png)
(2-Hydroxy-5-nitrophenyl)methyl 4-chlorobenzenesulfinate
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Overview
Description
The compound with the identifier “(2-Hydroxy-5-nitrophenyl)methyl 4-chlorobenzenesulfinate” is a chemical entity with unique properties and applications
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of the compound “(2-Hydroxy-5-nitrophenyl)methyl 4-chlorobenzenesulfinate” involves specific chemical reactions and conditions. Detailed synthetic routes and reaction conditions are essential for the preparation of this compound. Industrial production methods may vary, but they generally involve optimized processes to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions: The compound “(2-Hydroxy-5-nitrophenyl)methyl 4-chlorobenzenesulfinate” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and conditions, leading to the formation of major products.
Common Reagents and Conditions: Common reagents used in the reactions of “this compound” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the outcome of these reactions.
Major Products: The major products formed from the reactions of “this compound” depend on the type of reaction and the reagents used. These products are characterized by their unique chemical structures and properties.
Scientific Research Applications
The compound “(2-Hydroxy-5-nitrophenyl)methyl 4-chlorobenzenesulfinate” has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in various synthetic processes. In biology, it may be used to study biochemical pathways and molecular interactions. In medicine, it has potential therapeutic applications, and in industry, it is used in the production of various chemical products.
Mechanism of Action
The mechanism of action of “(2-Hydroxy-5-nitrophenyl)methyl 4-chlorobenzenesulfinate” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and biochemical pathways.
Comparison with Similar Compounds
Similar Compounds: Similar compounds to “(2-Hydroxy-5-nitrophenyl)methyl 4-chlorobenzenesulfinate” include those with comparable chemical structures and properties. These compounds may share similar synthetic routes, reaction conditions, and applications.
Uniqueness: The uniqueness of “this compound” lies in its specific chemical structure and the distinct properties it exhibits. This compound may offer advantages over similar compounds in terms of reactivity, stability, and application potential.
Conclusion
The compound “this compound” is a valuable chemical entity with diverse applications in scientific research and industry
Properties
IUPAC Name |
(2-hydroxy-5-nitrophenyl)methyl 4-chlorobenzenesulfinate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO5S/c14-10-1-4-12(5-2-10)21(19)20-8-9-7-11(15(17)18)3-6-13(9)16/h1-7,16H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PROFPJZDRIMAKK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)OCC2=C(C=CC(=C2)[N+](=O)[O-])O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1S(=O)OCC2=C(C=CC(=C2)[N+](=O)[O-])O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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